Cas no 1217832-61-5 ((S)-(-)-Blebbistatin O-Benzoate)

• Product Name: (S)-(-)-Blebbistatin O-Benzoate
• CAS No: 1217832-61-5
• MF: C₂₅H₂₀N₂O₃
• MW: 396.437906265259
• CID: 1062570
• PubChem ID: 29974412
• Update Time: 2025-04-20

(S)-(-)-Blebbistatin O-Benzoate Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-Blebbistatin O-Benzoate
• 2-HYDROXY DESIPRAMINE GLUCURONIDE HCL
• [(3aS)-6-methyl-4-oxo-1-phenyl-2,3-dihydropyrrolo[2,3-b]quinolin-3a-yl] benzoate
• 1217832-61-5
• (S)-3a-(Benzoyloxy)-1,2,3,3a-tetrahydro-6-methyl-1-phenyl-4H-pyrrolo[2,3-b]quinolin-4-one
• (3aS)-6-Methyl-4-oxo-1-phenyl-1,2,3,4-tetrahydro-3aH-pyrrolo[2,3-b]quinolin-3a-yl benzoate
• J-004641
• (S)-6-Methyl-4-oxo-1-phenyl-2,3,3a,4-tetrahydro-1H-pyrrolo[2,3-b]quinolin-3a-yl benzoate
• DTXSID00652482
• SCHEMBL23084603

• Inchi： 1S/C25H20N2O3/c1-17-12-13-21-20(16-17)22(28)25(30-23(29)18-8-4-2-5-9-18)14-15-27(24(25)26-21)19-10-6-3-7-11-19/h2-13,16H,14-15H2,1H3/t25-/m1/s1
• InChI Key： ICIURMLAMQGRRU-RUZDIDTESA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@]12C(C3C=C(C)C=CC=3N=C1N(C1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 396.14700
• Monoisotopic Mass: 396.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Melting Point: 147-148°C
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Methanol (Slightly)
• PSA: 58.97000
• LogP: 4.22800

(S)-(-)-Blebbistatin O-Benzoate Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrroloquinolines